Cas no 65463-81-2 (1H-Pyrazole-3-carboxamide, 1-(3-chlorophenyl)-4,5-dihydro-5-oxo-)

• Product Name: 1H-Pyrazole-3-carboxamide, 1-(3-chlorophenyl)-4,5-dihydro-5-oxo-
• CAS No: 65463-81-2
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 399192
• PubChem ID: 13292003
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxamide, 1-(3-chlorophenyl)-4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 1-(3-chlorophenyl)-4,5-dihydro-5-oxo-
• 1-(3-chlorophenyl)-5-oxo-4H-pyrazole-3-carboxamide
• 1-(3-Chlorophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxamide
• 65463-81-2
• DTXSID60535085

• Inchi： 1S/C10H8ClN3O2/c11-6-2-1-3-7(4-6)14-9(15)5-8(13-14)10(12)16/h1-4H,5H2,(H2,12,16)
• InChI Key： DMQYRTQMXGJEEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(CC(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 237.03064
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.76